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Compound of Interest

Compound Name: Mertansine-13CD3

Cat. No.: B1151134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of

Mertansine-13CD3, a stable isotope-labeled analog of the potent microtubule-disrupting agent,

Mertansine (DM1). This document is intended to be a valuable resource for researchers and

drug development professionals utilizing Mertansine-13CD3 as an internal standard in

bioanalytical studies or in other research applications.

Core Physicochemical Data
The fundamental physicochemical properties of Mertansine-13CD3 are summarized below.

These parameters are critical for understanding the compound's behavior in various

experimental settings.

Property Value Source

Molecular Formula C₃₄¹³CH₄₅D₃ClN₃O₁₀S [1][2][3]

Molecular Weight 742.3 g/mol [1][2][3]

CAS Number 139504-50-0 (Unlabeled) [1][4]

Appearance White to Off-White Solid [1]
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Solubility Profile
The solubility of a compound is a critical determinant of its handling, formulation, and

bioavailability. The solubility of Mertansine and its isotopically labeled form has been

determined in various common laboratory solvents.

Solvent Solubility

Chloroform Slightly soluble[3][5]

Methanol Slightly soluble[3][5]

Dimethylformamide (DMF) 33 mg/mL[4]

Dimethyl sulfoxide (DMSO) 20 mg/mL[4]

Ethanol 0.25 mg/mL[4]

DMF:PBS (pH 7.2) (1:30) 0.03 mg/mL[4]

Experimental Protocols
Detailed methodologies for determining key physicochemical parameters are outlined below.

These protocols are based on established methods and can be adapted for the specific

analysis of Mertansine-13CD3.

Determination of Aqueous Solubility (Shake-Flask
Method)
This method determines the thermodynamic equilibrium solubility of a compound in an

aqueous medium.

Materials:

Mertansine-13CD3

Phosphate-buffered saline (PBS), pH 7.4

Small glass vials with screw caps
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Orbital shaker/incubator

Centrifuge

High-performance liquid chromatography (HPLC) system with UV detector

Procedure:

Add an excess amount of Mertansine-13CD3 to a glass vial.

Add a known volume of PBS (pH 7.4) to the vial.

Seal the vial and place it on an orbital shaker in a temperature-controlled incubator (e.g.,

25°C or 37°C).

Shake the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached.

After equilibration, centrifuge the suspension to pellet the undissolved solid.

Carefully collect a sample of the supernatant.

Analyze the concentration of Mertansine-13CD3 in the supernatant using a validated HPLC-

UV method against a standard curve of known concentrations.

Determination of the Partition Coefficient (logP)
The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity. The

shake-flask method is the traditional approach.

Materials:

Mertansine-13CD3

n-Octanol (pre-saturated with water)

Water (pre-saturated with n-octanol)

Glass vials with screw caps
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Vortex mixer

Centrifuge

HPLC-UV system

Procedure:

Prepare a stock solution of Mertansine-13CD3 in either water or n-octanol.

Add equal volumes of the n-octanol and water phases to a vial.

Add a small, known amount of the Mertansine-13CD3 stock solution to the vial.

Seal the vial and vortex vigorously for several minutes to ensure thorough mixing.

Allow the vial to stand undisturbed or centrifuge to facilitate phase separation.

Carefully sample both the aqueous and n-octanol layers.

Determine the concentration of Mertansine-13CD3 in each phase using HPLC-UV.

Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to

the concentration in the aqueous phase.

The logP is the logarithm of this value.

Determination of the Acid Dissociation Constant (pKa)
by Potentiometric Titration
This method determines the pKa of an ionizable group by measuring the pH of a solution as a

titrant is added.

Materials:

Mertansine-13CD3

Standardized solutions of hydrochloric acid (e.g., 0.1 M) and sodium hydroxide (e.g., 0.1 M)
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pH meter with a calibrated electrode

Stir plate and stir bar

Burette

Procedure:

Dissolve a known amount of Mertansine-13CD3 in a suitable solvent (e.g., a co-solvent

system if aqueous solubility is low).

Place the solution in a beaker with a stir bar and the pH electrode.

Slowly titrate the solution with the standardized acid or base from the burette.

Record the pH of the solution after each incremental addition of the titrant.

Plot the pH versus the volume of titrant added to generate a titration curve.

The pKa can be determined from the pH at the half-equivalence point of the titration curve.

Visualizations
Signaling Pathway of Mertansine
Mertansine, the active component of Mertansine-13CD3, exerts its cytotoxic effects by

disrupting microtubule dynamics. This leads to cell cycle arrest and ultimately apoptosis.
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Mertansine Mechanism of Action
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Caption: Mechanism of action of Mertansine leading to apoptosis.
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Experimental Workflow for Quantification using
Mertansine-13CD3
Mertansine-13CD3 is primarily used as an internal standard for the accurate quantification of

unlabeled Mertansine in biological matrices using liquid chromatography-mass spectrometry

(LC-MS).
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LC-MS Quantification Workflow with Mertansine-13CD3

Biological Sample (e.g., Plasma)

Spike with Mertansine-13CD3 (Internal Standard)

Protein Precipitation & Sample Extraction

LC Separation

Mass Spectrometry Detection (MRM)
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Caption: Workflow for quantifying Mertansine using a stable isotope-labeled internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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